Cas no 2763902-79-8 ((3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride)

• Product Name: (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride
• CAS No: 2763902-79-8
• MF: C₈H₁₂FNO₃S
• MW: 221.249184608459
• CID: 6213166
• PubChem ID: 165984649
• Update Time: 2025-06-11

(3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride
• 2763902-79-8
• EN300-37313569
• (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H12FNO3S/c1-2-3-4-7-5-8(13-10-7)6-14(9,11)12/h5H,2-4,6H2,1H3
• InChI Key： DWJGIQSNAAAISM-UHFFFAOYSA-N
• SMILES： S(CC1=CC(CCCC)=NO1)(=O)(=O)F

Computed Properties

• Exact Mass: 221.05219258g/mol
• Monoisotopic Mass: 221.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.6Ų

Additional information on (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride

Research Briefing on (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl Fluoride (CAS: 2763902-79-8): Recent Advances and Applications in Chemical Biology and Drug Discovery

In recent years, (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride (CAS: 2763902-79-8) has emerged as a promising chemical probe and tool compound in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative belongs to a class of reactive compounds that exhibit selective covalent binding to nucleophilic amino acid residues, particularly serine, in enzyme active sites. Its unique structural features, including the oxazole ring and butyl side chain, contribute to its specificity and reactivity profile, making it a valuable tool for target identification and validation in drug discovery.

The compound's mechanism of action primarily involves the formation of covalent adducts with catalytic serine residues in enzymes, particularly serine hydrolases. Recent studies published in journals such as the Journal of Medicinal Chemistry and ACS Chemical Biology have demonstrated its utility as an activity-based probe (ABP) for profiling enzyme activities in complex biological systems. The sulfonyl fluoride warhead shows excellent reactivity while maintaining reasonable stability in aqueous environments, a crucial balance for biological applications.

Structural-activity relationship (SAR) studies of (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride have revealed that the butyl group at the 3-position of the oxazole ring significantly influences both the compound's membrane permeability and target selectivity. Research published in 2023 (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated that this modification enhances cellular uptake compared to shorter alkyl chain analogs while maintaining specificity for certain serine hydrolase subfamilies. These findings have important implications for the design of next-generation activity-based probes and covalent inhibitors.

Recent applications of this compound have expanded beyond traditional enzyme profiling. A 2024 study in Nature Chemical Biology (DOI: 10.1038/s41589-024-01565-w) reported its use in chemoproteomic platforms for target deconvolution of phenotypic screening hits. The researchers successfully employed (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride to identify novel targets involved in cancer cell migration, highlighting its potential in drug discovery workflows. The study also noted the compound's favorable pharmacokinetic properties, including moderate plasma stability and tissue distribution.

From a synthetic chemistry perspective, recent advances in the preparation of (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride have improved both yield and purity. A 2023 Organic Process Research & Development publication (DOI: 10.1021/acs.oprd.3c00245) described an optimized synthetic route that reduces the formation of byproducts while maintaining scalability. These process improvements have made the compound more accessible for research purposes and facilitated its broader adoption in chemical biology studies.

Looking forward, the unique properties of (3-Butyl-1,2-oxazol-5-yl)methanesulfonyl fluoride position it as a versatile tool for multiple applications in drug discovery. Its ability to covalently modify target proteins while maintaining selectivity makes it particularly valuable for studying enzyme function in native biological contexts. As research continues to explore its potential, we anticipate seeing further applications in target identification, mechanism of action studies, and possibly even as a starting point for therapeutic development in diseases where modulation of specific serine hydrolases shows therapeutic promise.